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Picloxydine: Core Chemical & Experimental Data

The table below summarizes the fundamental chemical and available experimental data for picloxydine

dihydrochloride, which is crucial for foundational research.

Property Specification

Chemical Name 1,1'-[Piperazine-1,4-diylbis(formimidoyl)]bis[3-(4-chlorophenyl)guanidine]
dihydrochloride [1]

Molecular Formula C₂₀H₂₄Cl₂N₁₀ · 2HCl [1]

Molecular Weight 548.30 g/mol [1]

CAS Number 19803-62-4 [1]

Synonyms N1,N4-bis(N-(4-chlorophenyl)carbamimidoyl)piperazine-1,4-

bis(carboximidamide) dihydrochloride [1]

Stock Status Instock (as of source publication date: 2023-01-18) [1]
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Property Specification

Tested Concentration
(in vitro)

434 µg/mL (as a commercially available eye drop) [2]

| Minimum Inhibition Concentration (MIC) (Against Staphylococci) | ≥13.56 µg/mL [2] | | Bactericidal

Efficacy (in vitro) | Incubation for 15 minutes in Vitabact (434 µg/mL) resulted in "total loss of colony

forming units" of tested isolates, including Pseudomonas aeruginosa [2]. |

Experimental Context and Antiseptic Efficacy

The available research primarily focuses on picloxydine's application as an ocular antiseptic. The

experimental data in the table above comes from a study investigating its use for prophylaxis in intravitreal

injections [2]. The study concluded that picloxydine is effective against conjunctival bacterial isolates,

including antibiotic-resistant strains, making it a promising prophylactic agent [2].

This context is also mentioned in a 2021 editorial in Eye, which notes that a study used 0.05% picloxydine

to reduce conjunctival bacterial load perioperatively [3].

FAQs on Technical Application

Here are answers to some anticipated technical questions based on the available information.

Is there a commercial formulation I can use as a reference standard? Yes, picloxydine is

commercially available as Vitabact 0.05% eye drops (equivalent to 500 µg/mL or 0.5 mg/mL) [2].

Other brand names include Medibact and Bactavit [2]. The pure active pharmaceutical ingredient

(API), picloxydine dihydrochloride, is also available from chemical suppliers for research purposes

[1].

What is the known mechanism of action of picloxydine? The search results do not specify

picloxydine's exact mechanism. However, it belongs to the biguanide class of antiseptics [2]. Other

biguanides, like chlorhexidine, are known to disrupt microbial cell membranes.
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Against which pathogens has picloxydine shown efficacy? In vitro studies have demonstrated

bactericidal effects against Staphylococci (both antibiotic-susceptible and resistant strains) and

Pseudomonas aeruginosa [2]. The majority of conjunctival flora are Coagulase-Negative

Staphylococci (CoNS) [2].

Experimental Workflow for Testing

For evaluating solvent compatibility in the lab, you can adapt the general bactericidal testing workflow from

the literature into a new protocol. The diagram below outlines a potential approach.

Prepare Stock Solution
(Picloxydine dihydrochloride)

Dilute in Target Solvents
(e.g., DMSO, Ethanol, Buffer)

Weigh & Dissolve

Incubate
(Monitor for precipitation/
discoloration over time)

Vortex/Mix

Assay for Stability & Activity
(e.g., HPLC, MIC assay)

Sample at intervals

Determine Compatibility

Analyze Data
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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